Idarubicin
Idarubicin
Brand Name:
Vulcanchem
CAS No.:
58957-92-9
VCID:
VC0193468
InChI:
InChI=1S/C26H27NO9/c1-10-21(29)15(27)7-17(35-10)36-16-9-26(34,11(2)28)8-14-18(16)25(33)20-19(24(14)32)22(30)12-5-3-4-6-13(12)23(20)31/h3-6,10,15-17,21,29,32-34H,7-9,27H2,1-2H3/t10-,15-,16-,17-,21+,26-/m0/s1
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(=O)C)O)N)O
Molecular Formula:
C26H27NO9
Molecular Weight:
497.5 g/mol
Idarubicin
CAS No.: 58957-92-9
VCID: VC0193468
Molecular Formula: C26H27NO9
Molecular Weight: 497.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 58957-92-9 |
|---|---|
| Product Name | Idarubicin |
| Molecular Formula | C26H27NO9 |
| Molecular Weight | 497.5 g/mol |
| IUPAC Name | (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C26H27NO9/c1-10-21(29)15(27)7-17(35-10)36-16-9-26(34,11(2)28)8-14-18(16)25(33)20-19(24(14)32)22(30)12-5-3-4-6-13(12)23(20)31/h3-6,10,15-17,21,29,32-34H,7-9,27H2,1-2H3/t10-,15-,16-,17-,21+,26-/m0/s1 |
| Standard InChIKey | XDXDZDZNSLXDNA-TZNDIEGXSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(=O)C)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(=O)C)O)N)O |
| Appearance | Solid |
| Purity | > 95% |
| Synonyms | 4 Demethoxydaunorubicin 4 Desmethoxydaunorubicin 4-Demethoxydaunorubicin 4-Desmethoxydaunorubicin Hydrochloride, Idarubicin Idarubicin Idarubicin Hydrochloride IMI 30 IMI-30 IMI30 NSC 256439 NSC-256439 NSC256439 |
| PubChem Compound | 42890 |
| Last Modified | Aug 15 2023 |
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